1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: 1-(2-hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C11H20O2/c1-10(2)3-5-11(9-13,6-4-10)7-8-12/h9,12H,3-8H2,1-2H3
• InChI Key: QAWUSFFZELIKSH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)(CCO)C=O)C

Description

1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde is a cyclohexane derivative featuring a carbaldehyde group at position 1, a 2-hydroxyethyl substituent, and two methyl groups at the 4,4-positions. The hydroxyethyl group enhances hydrophilicity, while the dimethylcyclohexane backbone provides steric bulk, influencing reactivity and stability.

Preparation Methods

The synthesis of 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde can be achieved through several routes. One common method involves the reaction of 4,4-dimethylcyclohexanone with ethylene oxide in the presence of a base to form the hydroxyethyl derivative. This intermediate is then oxidized using an oxidizing agent such as pyridinium chlorochromate (PCC) to yield the desired aldehyde . Industrial production methods often involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and more efficient catalysts to improve yield and reduce costs .

Chemical Reactions Analysis

1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be further oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The hydroxyethyl group can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups using appropriate reagents.

Major products formed from these reactions include the corresponding carboxylic acid, alcohol, and substituted derivatives, depending on the reaction conditions and reagents used.

Scientific Research Applications

1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a building block for drug development, particularly in the synthesis of novel therapeutic agents.

Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through covalent or non-covalent interactions . The hydroxyethyl and aldehyde groups play crucial roles in these interactions, influencing the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

Key Observations:

• Hydrophilicity vs. Lipophilicity : The hydroxyethyl group in the target compound increases polarity compared to the methoxyphenyl derivative, which exhibits lipophilic character due to its aromatic ring .

Stability and Degradation Pathways

• Thermal/Oxidative Stability : Analogous to 1-(2-Hydroxyethyl)pyrrolidone blends , the hydroxyethyl group in the target compound may undergo degradation under oxidative or thermal stress, yielding smaller aldehydes or cyclic byproducts.
• Comparative Reactivity : The methoxyphenyl analog’s aromatic system likely stabilizes the carbaldehyde group against nucleophilic attack, whereas the dioxo compound’s electron-deficient structure may accelerate hydrolysis or redox reactions .

Biological Activity

1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde, a derivative of 4,4-dimethylcyclohexane-1-carbaldehyde, has garnered attention in recent research due to its potential biological activities. This compound exhibits a range of pharmacological properties, making it a subject of interest in medicinal chemistry and drug development.

Chemical Structure and Properties

The molecular formula of 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde is $C_{11}H_{20}O_2$. The presence of the hydroxyethyl group enhances its solubility and reactivity, which are critical for its biological interactions.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde exhibit significant antimicrobial properties. For example, derivatives tested against various bacterial strains demonstrated varying degrees of effectiveness, with minimum inhibitory concentration (MIC) values reported as follows:

Compound	Bacterial Strain	MIC (μg/mL)
Compound A	Bacillus subtilis	250
Compound B	Staphylococcus aureus	125
Compound C	Pseudomonas aeruginosa	500

These findings suggest that the structural modifications in these compounds can enhance their antimicrobial efficacy .

Cytotoxicity Studies

In vitro cytotoxicity assessments have been conducted using various cancer cell lines, including liver (WRL-68), colon (Caco2), breast (MCF-7), and prostate (PC-3). The results indicate that:

• Compound A showed moderate cytotoxic activity against WRL-68 with an IC50 value of 86 μM.
• Compound B exhibited lower IC50 values across multiple cancer lines, indicating higher potency.

These results underline the potential of 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde as a candidate for further development in cancer therapeutics .

The biological activity of 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde may be attributed to its ability to interact with specific biological targets. Molecular docking studies have shown that these compounds can form hydrogen bonds with key amino acids in target enzymes, which is crucial for their inhibitory effects on cellular processes. For instance:

• Binding interactions with aromatase and glycosyltransferase have been documented, suggesting a mechanism for the modulation of hormonal pathways .

Case Studies

A notable case study involved the synthesis and evaluation of various derivatives of 4,4-dimethylcyclohexane-1-carbaldehyde. The study focused on their potential as inhibitors of key enzymes involved in cancer progression. The results highlighted several promising candidates that warrant further investigation:

• Case Study 1 : Synthesis of a novel derivative led to an IC50 value of 30 μM against breast cancer cells.
• Case Study 2 : Another derivative demonstrated selective inhibition against prostate cancer cells with an IC50 value of 45 μM.

These studies illustrate the therapeutic potential of modifying the structure of cyclohexane derivatives to enhance biological activity .